(2S)-4-anthracen-9-yl-3-tert-butyl-2-methyl-2H-1,3-benzoxaphosphole

Specification

• Molecular Formula: C26H25OP
• Molecular Weight: 384.4 g/mol
• IUPAC Name: (2S)-4-anthracen-9-yl-3-tert-butyl-2-methyl-2H-1,3-benzoxaphosphole
• Standard InChI: InChI=1S/C26H25OP/c1-17-27-23-15-9-14-22(25(23)28(17)26(2,3)4)24-20-12-7-5-10-18(20)16-19-11-6-8-13-21(19)24/h5-17H,1-4H3/t17-,28?/m0/s1
• Standard InChI Key: YOXUHULUPBYLBU-FQSKIORSSA-N
• Isomeric SMILES: C[C@H]1OC2=CC=CC(=C2P1C(C)(C)C)C3=C4C=CC=CC4=CC5=CC=CC=C53
• SMILES: CC1OC2=CC=CC(=C2P1C(C)(C)C)C3=C4C=CC=CC4=CC5=CC=CC=C53
• Canonical SMILES: CC1OC2=CC=CC(=C2P1C(C)(C)C)C3=C4C=CC=CC4=CC5=CC=CC=C53

Introduction

(2S)-4-anthracen-9-yl-3-tert-butyl-2-methyl-2H-1,3-benzoxaphosphole is a complex organophosphorus compound that integrates an anthracene moiety with a benzoxaphosphole framework. This unique structure confers significant stability and electronic properties, making it valuable in materials science and organic synthesis. The compound is primarily used for research purposes and is not intended for therapeutic use.

Synthesis and Purification

The synthesis of (2S)-4-anthracen-9-yl-3-tert-butyl-2-methyl-2H-1,3-benzoxaphosphole typically involves the reaction of appropriate precursors under controlled conditions, such as inert atmospheres (e.g., nitrogen or argon), to prevent oxidation and moisture interference. Techniques like chromatography are employed for the purification of the final product.

Applications in Materials Science and Organic Synthesis

This compound serves as a valuable building block in the creation of specialized materials with applications in optoelectronics and catalysis. Its unique structure allows it to participate in various chemical reactions typical of phospholes, requiring careful control of temperature and reaction times to optimize yields and minimize by-products.

Biological Activity and Potential Therapeutic Applications

While specific biological activity data for (2S)-4-anthracen-9-yl-3-tert-butyl-2-methyl-2H-1,3-benzoxaphosphole is limited, related phosphole compounds have shown significant biological activity, suggesting potential applications in drug development. These compounds can interact with biological targets, influencing cellular pathways, although detailed studies on this specific compound are needed to fully understand its therapeutic potential.

Comparison with Related Compounds

Compound	Molecular Formula	Molecular Weight	Applications
(2S)-4-anthracen-9-yl-3-tert-butyl-2-propan-2-yl-2H-1,3-benzoxaphosphole	C27H27OP	398.48 g/mol	Materials Science, Medicinal Chemistry
(2S,3S)-4-anthracen-9-yl-3-tert-butyl-2-methyl-2,3-dihydrobenzo[d]oxaphosphole	C26H25OP	384.4 g/mol	Optoelectronics, Catalysis